Cas no 2172038-31-0 (tert-butyl 4-hydroxy-4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidine-1-carboxylate
• CAS No: 2172038-31-0
• MF: C₁₇H₂₉NO₅
• MW: 327.415865659714
• CID: 5566703
• PubChem ID: 165594029
• Update Time: 2025-10-20

tert-butyl 4-hydroxy-4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2172038-31-0
• EN300-1642426
• tert-butyl 4-hydroxy-4-[2-(hydroxymethyl)-7-oxabicyclo[2.2.1]heptan-2-yl]piperidine-1-carboxylate
• tert-butyl 4-hydroxy-4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidine-1-carboxylate

• Inchi： 1S/C17H29NO5/c1-15(2,3)23-14(20)18-8-6-17(21,7-9-18)16(11-19)10-12-4-5-13(16)22-12/h12-13,19,21H,4-11H2,1-3H3
• InChI Key： YQQNTTRBEPFZRL-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(CO)(C2)C1(CCN(C(=O)OC(C)(C)C)CC1)O

Computed Properties

• Exact Mass: 327.20457303g/mol
• Monoisotopic Mass: 327.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.2Ų

Additional information on tert-butyl 4-hydroxy-4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidine-1-carboxylate

Research Brief on tert-butyl 4-hydroxy-4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidine-1-carboxylate (CAS: 2172038-31-0)

The compound tert-butyl 4-hydroxy-4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidine-1-carboxylate (CAS: 2172038-31-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex bicyclic structure and functional groups, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for novel therapeutic agents.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of bioactive molecules. Researchers have reported efficient synthetic routes to produce tert-butyl 4-hydroxy-4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidine-1-carboxylate with high yield and purity. These methods often involve multi-step organic reactions, including protection-deprotection strategies and stereoselective transformations, which are critical for maintaining the integrity of the molecule's chiral centers.

In terms of biological activity, preliminary studies suggest that this compound may exhibit interesting pharmacological properties. Its structural features, including the piperidine and bicyclic ether moieties, make it a promising candidate for targeting specific enzymes or receptors. Recent in vitro assays have shown moderate activity against certain disease-relevant targets, though further optimization and in vivo studies are needed to fully elucidate its therapeutic potential.

Another notable aspect of this research is the exploration of tert-butyl 4-hydroxy-4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidine-1-carboxylate as a building block for more complex molecules. Its versatility allows for various chemical modifications, enabling the creation of diverse derivatives with tailored properties. This approach is particularly valuable in medicinal chemistry, where small structural changes can significantly impact a compound's efficacy and safety profile.

Recent advancements in analytical techniques have also facilitated a deeper understanding of this compound's physicochemical properties. Studies utilizing NMR spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its molecular structure and conformation. These findings are crucial for rational drug design and for predicting the compound's behavior in biological systems.

Looking ahead, researchers are focusing on expanding the applications of tert-butyl 4-hydroxy-4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidine-1-carboxylate in drug discovery. Areas of particular interest include its potential use in central nervous system (CNS) therapeutics, anti-inflammatory agents, and antimicrobial drugs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl 4-hydroxy-4-2-(hydroxymethyl)-7-oxabicyclo2.2.1heptan-2-ylpiperidine-1-carboxylate (CAS: 2172038-31-0) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features, synthetic accessibility, and potential biological activities make it a valuable subject for ongoing and future studies. As research progresses, this molecule may contribute significantly to the development of new therapeutic agents addressing unmet medical needs.